![molecular formula C11H11NO4 B1583603 (Z)-4-(2-methoxyanilino)-4-oxobut-2-enoic acid CAS No. 36847-94-6](/img/structure/B1583603.png)
(Z)-4-(2-methoxyanilino)-4-oxobut-2-enoic acid
Overview
Description
(Z)-4-(2-methoxyanilino)-4-oxobut-2-enoic acid, abbreviated as (Z)-MBOA, is an organic compound that is used in various scientific research applications. It is a member of the family of organic compounds known as carboxylic acids and is composed of a carboxylic acid group with an amine group attached to the carbon atom at the 4-position. This compound has been studied extensively due to its potential applications in biomedical research, drug development, and other scientific research areas. In
Scientific Research Applications
Electrode Material for Energy Storage Devices
PMAS: has been studied as a dopant in polypyrrole (PPy) , a conductive polymer, to enhance its electrochemical properties for use in lithium secondary batteries . The incorporation of PMAS into PPy results in a composite with higher specific capacity, better rate capability, and improved cycling stability, making it a promising electrode material for flexible and bendable energy storage devices .
Electropolymerization for Improved Battery Performance
The electropolymerization method used to synthesize the PPy/PMAS composite is significant for battery performance. By incorporating redox-active PMAS into the PPy matrix, the resultant film shows greatly improved electrochemical properties, which is crucial for developing high-performance lithium secondary batteries .
Mechanical Flexibility in Electronic Devices
The inherent mechanical flexibility of PMAS-doped PPy makes it suitable for flexible electronic devices. This property is essential for creating bendable gadgets that can withstand physical stress without compromising their functionality .
Environmental Benignity
PMAS-doped PPy is environmentally benign, which is an important consideration in the development of sustainable materials. Its easy processability and non-toxic nature make it a responsible choice for various applications .
Fast Redox Switching
The fast redox switching capability of PMAS-doped PPy is beneficial for applications that require quick electrical response times. This feature is particularly useful in sensors and switches where rapid detection and reaction are critical .
Photochemical Properties Enhancement
PMAS has been shown to influence the electrochemical and photochemical properties of certain luminescent complexes. This suggests potential applications in the field of photovoltaics or light-emitting devices, where enhancing light absorption or emission is desired .
properties
IUPAC Name |
4-(2-methoxyanilino)-4-oxobut-2-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4/c1-16-9-5-3-2-4-8(9)12-10(13)6-7-11(14)15/h2-7H,1H3,(H,12,13)(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGLMERMZXFKZOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C=CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50289666 | |
Record name | 2-Butenoic acid, 4-[(2-methoxyphenyl)amino]-4-oxo-, (2Z)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50289666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-4-(2-methoxyanilino)-4-oxobut-2-enoic acid | |
CAS RN |
36847-94-6 | |
Record name | 4-[(2-Methoxyphenyl)amino]-4-oxo-2-butenoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=36847-94-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Butenoic acid, 4-[(2-methoxyphenyl)amino]-4-oxo-, (2Z)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50289666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2-METHOXYANILINO)-4-OXO-2-BUTENOIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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